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Compound of Interest

Compound Name: Copper tripeptide-3

Cat. No.: B15138804 Get Quote

This guide provides laboratory personnel, including researchers, scientists, and drug

development professionals, with essential safety protocols and logistical procedures for the

handling and disposal of Copper Tripeptide-3 (GHK-Cu). Adherence to these guidelines is

critical for ensuring personal safety and maintaining experimental integrity.

Personal Protective Equipment (PPE)
While Copper Tripeptide-3 is generally not classified as a hazardous substance, proper

laboratory hygiene and safety practices are mandatory.[1][2][3] The recommended PPE is

detailed below to minimize exposure and prevent contamination.
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PPE Item Specification Rationale

Eye Protection
Tightly fitting safety goggles

with side-shields

Conforming to EN 166 (EU) or

NIOSH (US) standards to

protect against dust, aerosols,

and splashes.[4]

Hand Protection
Chemical-impermeable gloves

(e.g., Nitrile)

To prevent direct skin contact.

[4]

Body Protection Standard laboratory coat

To protect skin and clothing

from accidental spills. For large

quantities, impervious or

fire/flame-resistant clothing

may be considered.

Respiratory Protection
Generally not required with

adequate ventilation

In cases of insufficient

ventilation, dust formation, or

exceeding exposure limits, a

full-face respirator or an

appropriate dust mask should

be used.

Handling and Storage Protocols
Proper handling and storage are crucial for maintaining the stability and integrity of Copper
Tripeptide-3.

Experimental Workflow:
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Preparation

Solubilization

Storage

Disposal

Equilibrate to Room Temp

Weigh Quickly in Ventilated Area

In desiccator

Reconstitute with Sterile/Bacteriostatic Water

Use appropriate solvent

Lyophilized: Store at -20°C or below

If not using immediatelyGently Swirl or Roll to Dissolve

Avoid shaking

Aliquot for Storage

Avoid freeze-thaw cycles

Solution: Refrigerate at 2-8°C (short-term) or Freeze at -20°C (long-term)

Dispose per Local, State, and Federal Regulations

Click to download full resolution via product page

Caption: Workflow for handling Copper Tripeptide-3.
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Protocol for Handling Lyophilized Powder:

Equilibration: Before opening, allow the sealed container of lyophilized GHK-Cu to equilibrate

to room temperature in a desiccator. This prevents condensation and moisture absorption,

which can degrade the peptide.

Weighing: Conduct weighing procedures in a well-ventilated area or under a fume hood to

minimize inhalation of any fine powder. Handle the powder quickly to reduce exposure to air.

Storage (Lyophilized): For long-term storage, keep the lyophilized powder in a tightly sealed

container at -20°C or below, protected from light.

Protocol for Reconstitution and Solution Handling:

Reconstitution: Use sterile or bacteriostatic water for reconstitution. Slowly inject the solvent

down the side of the vial to avoid foaming.

Dissolving: Gently swirl or roll the vial to dissolve the peptide completely. Avoid vigorous

shaking, as it can denature the peptide.

Storage (Solution):

Short-term: Store reconstituted solutions at 2-8°C and use within 30 days for optimal

potency.

Long-term: For longer storage, it is recommended to aliquot the solution into single-use

sterile vials and freeze them at -20°C. Avoid repeated freeze-thaw cycles.

Emergency and First Aid Procedures
In the event of accidental exposure, follow these first-aid measures immediately.
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Exposure Route First Aid Procedure

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide oxygen. Seek medical attention

if symptoms persist.

Skin Contact

Remove contaminated clothing immediately.

Wash the affected area thoroughly with soap

and plenty of water.

Eye Contact

Immediately flush eyes with large amounts of

pure water for at least 15 minutes, holding

eyelids apart. Seek prompt medical attention.

Ingestion

Rinse the mouth with water. Do not induce

vomiting. Never give anything by mouth to an

unconscious person and seek immediate

medical attention.

Spill and Disposal Plan
Accidental Release Measures:

Containment: For spills, avoid dust formation.

Cleanup: Carefully sweep up the solid material and place it into a suitable, closed container

for disposal.

Ventilation: Ensure the area is well-ventilated after cleanup.

Disposal Plan: Copper Tripeptide-3 should be disposed of in accordance with all applicable

federal, state, and local environmental regulations.

Unused Product: Dispose of as unused chemical waste. Do not let the product enter drains.

Contaminated Packaging: Dispose of contaminated packaging in the same manner as the

unused product.
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Incineration: The material can be dissolved in a combustible solvent and burned in a

chemical incinerator equipped with an afterburner and scrubber, where regulations permit.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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